Cas no 895965-44-3 (6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid
• CAS No: 895965-44-3
• MF: C₂₀H₁₈ClNO₂
• MW: 339.815424442291
• MDL: MFCD03420107
• CID: 3111352
• PubChem ID: 17349157
• Update Time: 2025-06-09

6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(4-isobutyl-phenyl)-quinoline-4-carboxylic acid
• MFCD03420107
• AKOS003367556
• 6-chloro-2-(4-isobutylphenyl)quinoline-4-carboxylicacid
• SB72385
• VS-06385
• 6-chloro-2-[4-(2-methylpropyl)phenyl]quinoline-4-carboxylic acid
• CS-0316944
• 6-chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid
• BBL017671
• STK470289
• 895965-44-3
• H20986
• ALBB-000598
• 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid

• MDL： MFCD03420107
• Inchi： 1S/C20H18ClNO2/c1-12(2)9-13-3-5-14(6-4-13)19-11-17(20(23)24)16-10-15(21)7-8-18(16)22-19/h3-8,10-12H,9H2,1-2H3,(H,23,24)
• InChI Key： UELQFMIIOGIVOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=CC(C1C=CC(=CC=1)CC(C)C)=N2

Computed Properties

• Exact Mass: 339.1026065Da
• Monoisotopic Mass: 339.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 50.2Ų

6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid

Introduction to 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid (CAS No. 895965-44-3)

6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid (CAS No. 895965-44-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid make it a promising candidate for the development of novel drugs targeting various diseases.

The chemical structure of 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid consists of a quinoline ring system substituted with a chloro group at the 6-position and a 4-isobutylphenyl group at the 2-position. The carboxylic acid moiety at the 4-position adds to its chemical versatility and reactivity. These structural elements contribute to the compound's ability to interact with specific biological targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a promising lead compound for the development of new anticancer drugs, particularly for cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound's high bioavailability and low toxicity make it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid has also found use in academic research as a tool compound for studying biological processes. Its ability to modulate specific signaling pathways makes it valuable for investigating the underlying mechanisms of diseases and developing new therapeutic strategies.

In conclusion, 6-Chloro-2-(4-isobutylphenyl)quinoline-4-carboxylic acid (CAS No. 895965-44-3) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it a promising candidate for the development of novel drugs targeting inflammation, cancer, and other diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future applications in medicine.